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Compound of Interest

Compound Name: PD 113270

Cat. No.: B1678586 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent compounds like the antitumor agent PD 113270 (also known as CL 1565-B;

CAS Number: 87860-37-5) are critical for ensuring laboratory safety and environmental

protection. Due to its cytotoxic potential, adherence to strict operational and disposal protocols

is paramount. This guide provides a comprehensive, step-by-step approach to the safe

management of PD 113270, in line with best practices for hazardous and investigational

pharmaceutical waste.

Quantitative Data Summary
A specific Safety Data Sheet (SDS) for PD 113270 is not readily available. Therefore, it is

crucial to handle this compound with the highest level of caution, assuming it to be a potent

cytotoxic and hazardous agent. The following table outlines key parameters that should be

determined from an SDS if one becomes available. In its absence, the "Significance for

Disposal" column provides guidance based on its classification as an antitumor agent.
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Parameter Value Significance for Disposal

Chemical Formula C₁₉H₂₇O₈P

The presence of phosphorus

may require specific disposal

considerations.

CAS Number 87860-37-5

Uniquely identifies the

chemical for waste tracking

and regulatory reporting.

Known Hazards Antitumor, Cytotoxic

Necessitates handling as

hazardous waste and the use

of extensive Personal

Protective Equipment (PPE).[1]

Solubility Data not available

Determines appropriate

solvents for decontamination

and cleaning of spills.

Recommended PPE

Double chemotherapy gloves,

disposable gown, safety

goggles/face shield

Essential for preventing skin

and eye contact during

handling and disposal.[1][2]

Waste Categorization
Bulk Hazardous Waste, Trace

Contaminated Waste

Dictates the type of waste

container and the required

disposal stream.[1]

Experimental Protocols for Safe Disposal
The following protocols provide detailed methodologies for the proper disposal of PD 113270
and associated contaminated materials. These procedures are designed to minimize exposure

and prevent environmental contamination.

1. Personal Protective Equipment (PPE)

Before handling PD 113270 in any form (solid or in solution), personnel must be equipped with

the following PPE:

Gloves: Double chemotherapy-rated gloves are required.[1]
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Gown: A disposable, solid-front gown should be worn.[3]

Eye Protection: Safety goggles or a face shield must be used.[3]

Respiratory Protection: If there is a risk of aerosolization, work should be conducted in a

certified chemical fume hood or biological safety cabinet.[2][3]

2. Waste Segregation and Collection

Proper segregation of waste is crucial for safe disposal.[4]

Bulk Chemical Waste:

Unused or expired PD 113270.

Solutions containing PD 113270.

Heavily contaminated items (e.g., from a spill).

This waste must be collected in a designated, leak-proof, and clearly labeled hazardous

waste container.[4] The container should be marked with "Hazardous Waste," "Cytotoxic,"

and the chemical name "PD 113270."

Trace Contaminated Waste:

"Empty" vials and containers that held PD 113270.

Used PPE (gloves, gowns, etc.).

Contaminated lab supplies (pipette tips, absorbent pads, etc.).

This waste should be collected in a designated "Trace Chemotherapy Waste" or "Cytotoxic

Waste" container for incineration.[2][5]

3. Decontamination Protocol

This protocol outlines the procedure for cleaning laboratory surfaces and non-disposable

equipment contaminated with PD 113270.
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Preparation: Don the appropriate PPE. Prepare a designated area for the decontamination

process.

Initial Cleaning: Use a detergent solution to wash the contaminated surfaces.

Rinsing: Thoroughly rinse the surface with distilled water to remove any residual cleaning

agents.

Final Wipe-Down: Perform a final wipe with 70% ethanol or another appropriate laboratory

disinfectant.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PD 113270.
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Caption: Disposal workflow for the antitumor agent PD 113270.

By adhering to these procedures, laboratory personnel can significantly mitigate the risks

associated with the handling and disposal of the potent antitumor agent PD 113270, ensuring a

safe working environment and responsible environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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